Cas no 1384588-61-7 (N-(4-cyanooxan-4-yl)-2-(3,5-dichlorophenoxy)acetamide)

• Product Name: N-(4-cyanooxan-4-yl)-2-(3,5-dichlorophenoxy)acetamide
• CAS No: 1384588-61-7
• MF: C₁₄H₁₄Cl₂N₂O₃
• MW: 329.178561687469
• CID: 6567291
• PubChem ID: 72118845
• Update Time: 2025-06-26

N-(4-cyanooxan-4-yl)-2-(3,5-dichlorophenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• Z1274352111
• AKOS033227838
• 1384588-61-7
• N-(4-cyanooxan-4-yl)-2-(3,5-dichlorophenoxy)acetamide
• EN300-26685277
• CHEMBL3453316

• Inchi： 1S/C14H14Cl2N2O3/c15-10-5-11(16)7-12(6-10)21-8-13(19)18-14(9-17)1-3-20-4-2-14/h5-7H,1-4,8H2,(H,18,19)
• InChI Key： OJIQFWMTMCEDDY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)OCC(NC1(C#N)CCOCC1)=O)Cl

Computed Properties

• Exact Mass: 328.0381477g/mol
• Monoisotopic Mass: 328.0381477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 71.4Ų

Additional information on N-(4-cyanooxan-4-yl)-2-(3,5-dichlorophenoxy)acetamide

Research Brief on N-(4-cyanooxan-4-yl)-2-(3,5-dichlorophenoxy)acetamide (CAS: 1384588-61-7): Recent Advances and Applications

N-(4-cyanooxan-4-yl)-2-(3,5-dichlorophenoxy)acetamide (CAS: 1384588-61-7) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, including a cyanooxane moiety and a dichlorophenoxyacetamide group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of intense scientific inquiry.

The synthesis of N-(4-cyanooxan-4-yl)-2-(3,5-dichlorophenoxy)acetamide has been optimized to achieve high yields and purity, as reported in recent publications. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm its structural integrity. The compound's stability under physiological conditions has also been investigated, revealing favorable pharmacokinetic profiles that support its further development as a potential drug candidate.

Pharmacological studies have demonstrated that N-(4-cyanooxan-4-yl)-2-(3,5-dichlorophenoxy)acetamide exhibits potent activity against specific biological targets. For instance, recent in vitro and in vivo experiments have highlighted its efficacy in modulating key signaling pathways involved in inflammation and cancer progression. These findings suggest that the compound could serve as a lead molecule for the development of new anti-inflammatory or anti-cancer therapies.

In addition to its therapeutic potential, N-(4-cyanooxan-4-yl)-2-(3,5-dichlorophenoxy)acetamide has been explored for its role in chemical biology. Researchers have utilized this compound as a molecular probe to investigate protein-ligand interactions and enzyme inhibition mechanisms. Its unique chemical structure allows for selective binding to specific proteins, providing valuable insights into their functional roles and potential druggability.

Despite these promising advancements, challenges remain in the development of N-(4-cyanooxan-4-yl)-2-(3,5-dichlorophenoxy)acetamide as a therapeutic agent. Issues such as bioavailability, toxicity, and formulation stability need to be addressed through further preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and translate the compound's potential into clinical applications.

In conclusion, N-(4-cyanooxan-4-yl)-2-(3,5-dichlorophenoxy)acetamide (CAS: 1384588-61-7) represents a promising candidate in the field of chemical biology and drug discovery. Its unique structural and pharmacological properties offer exciting opportunities for the development of novel therapeutics. Continued research and development efforts will be crucial to fully realize its potential and bring it closer to clinical use.